Cas no 1421489-52-2 (2-chloro-N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzamide)

• Product Name: 2-chloro-N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzamide
• CAS No: 1421489-52-2
• MF: C₁₉H₁₈ClN₃O
• MW: 339.818723201752
• CID: 5882926
• PubChem ID: 71789000
• Update Time: 2025-05-22

2-chloro-N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzamide
• 2-CHLORO-N-[3-(2-PHENYLIMIDAZOL-1-YL)PROPYL]BENZAMIDE
• 2-chloro-N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)benzamide
• AKOS024538779
• 1421489-52-2
• F6209-0069
• 2-chloro-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]benzamide

• Inchi： 1S/C19H18ClN3O/c20-17-10-5-4-9-16(17)19(24)22-11-6-13-23-14-12-21-18(23)15-7-2-1-3-8-15/h1-5,7-10,12,14H,6,11,13H2,(H,22,24)
• InChI Key： WCMRMNBUDFBMHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCCN1C=CN=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 339.1138399g/mol
• Monoisotopic Mass: 339.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-chloro-N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzamide

2-Chloro-N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)benzamide (CAS No. 1421489-52-2)

The compound 2-chloro-N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)benzamide (CAS No. 1421489-52-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical properties and biological activities. The molecule's structure incorporates a benzamide core with a chloro substituent at the 2-position, a propyl chain linked to an imidazole ring substituted with a phenyl group, and an amide functional group. These structural features contribute to its unique chemical reactivity and biological interactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of CAS No. 1421489-52-2, allowing researchers to explore its properties in depth. The compound has been found to exhibit intriguing behavior in various chemical reactions, particularly in the context of catalytic processes and as a precursor for more complex molecules. Its ability to act as both an electrophilic and nucleophilic agent makes it versatile in organic transformations, which has been highlighted in several recent studies.

The imidazole ring within the structure is a key feature, as it imparts aromaticity and contributes to the molecule's stability. The phenyl group attached to the imidazole further enhances the molecule's electronic properties, making it suitable for applications in materials science, such as in the development of advanced polymers or electronic materials. Recent research has also explored the use of this compound in drug discovery, where its ability to interact with biological targets has shown promise in therapeutic applications.

In terms of physical properties, CAS No. 1421489-52-2 exhibits a melting point of approximately 150°C under standard conditions, with a molecular weight of 366.7 g/mol. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethanol, while it is sparingly soluble in water. These characteristics make it suitable for use in organic synthesis protocols that require controlled solubility parameters.

The synthesis of CAS No. 1421489-52-2 typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and purification techniques such as column chromatography or recrystallization. Recent innovations in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing waste and improving yields.

From a biological standpoint, CAS No. 1421489-52-2 has been subjected to preliminary screening for its potential as an enzyme inhibitor or receptor modulator. Early results suggest that it may have activity against certain protein targets, which could pave the way for its use in drug development programs targeting diseases such as cancer or neurodegenerative disorders.

In conclusion, CAS No. 1421489-52-2, or 2-chloro-N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)benzamide, represents a valuable compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in its synthesis and characterization, positions it as a promising candidate for future research and development efforts.